Cas no 2138236-30-1 (5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2138236-30-1
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 6195608
• PubChem ID: 165743902
• Update Time: 2025-06-09

5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-717214
• 2138236-30-1

• Inchi： 1S/C11H11N3O3/c15-11(16)7-8(10-12-4-5-13-10)14-17-9(7)6-2-1-3-6/h4-6H,1-3H2,(H,12,13)(H,15,16)
• InChI Key： LWRCZGKNHLQKMT-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C2=NC=CN2)=N1)C1CCC1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92Ų

Additional information on 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2138236-30-1)

5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2138236-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic molecules, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a cyclobutyl group and an imidazole moiety in its structure imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structure of 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid features a highly functionalized framework, which includes a carboxylic acid group at the 4-position of the oxazole ring. This functional group enhances the compound's reactivity and potential for further derivatization, making it valuable in synthetic chemistry. Additionally, the imidazole ring, known for its biological significance, contributes to the compound's interaction with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The chemical properties of 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid make it an attractive scaffold for drug discovery. Its ability to undergo various chemical transformations allows researchers to modify its structure and optimize its pharmacological profile. For instance, the carboxylic acid group can be esterified or amidated to enhance solubility or binding affinity.

One of the most compelling aspects of this compound is its biological activity. Preliminary studies have suggested that derivatives of 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid may exhibit inhibitory effects on certain enzymes and pathways involved in inflammation and cancer progression. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention. The imidazole moiety, in particular, has been extensively studied for its role in modulating biological processes due to its ability to interact with metal ions and other biomolecules.

The synthesis of 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between cyclobutanone derivatives and imidazole precursors, followed by functional group modifications to introduce the oxazole ring and carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

In the realm of medicinal chemistry, the pharmacokinetic profile of 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid is a critical factor in determining its potential as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic fate in vitro and in vivo. These investigations are essential for understanding how the compound behaves within biological systems and for identifying potential liabilities that may need to be addressed during drug development.

The role of computational chemistry has become increasingly prominent in the study of this compound. Molecular modeling techniques allow researchers to predict how 5-cyclobutyl-3-(1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid interacts with biological targets at the molecular level. This information can guide the design of more effective derivatives by identifying key structural features that enhance binding affinity or selectivity. Additionally, computational methods can help predict toxicological profiles, reducing the need for extensive experimental testing.

Recent advancements in drug delivery systems have also opened new avenues for utilizing 5-cyclobutyl-3-(1H-imidazol-2-yi)-1,2 oxazole -4 -carboxylic acid . Nanotechnology-based delivery platforms can enhance the bioavailability of this compound by protecting it from degradation and targeting it to specific sites within the body. Such innovations could improve therapeutic efficacy while minimizing side effects.

The future directions for research on 5-cyclobutyl -3-(1H -imidazol -2 - yl) - 1 , 2 - oxazole -4 -carboxylic acid are promising. Ongoing studies aim to elucidate its mechanism of action through detailed biochemical assays and animal models. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion,5-cyclobutyl -3 -( 1 H -imidazol -2 - yl) - 1 , 2 - oxazole -4 carboxylic acid (CAS No .2138236 -30 -1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . The combination of traditional synthetic methods with cutting-edge computational techniques is paving the way for novel therapeutic agents derived from this scaffold . As research continues , it is anticipated that this compound will play an important role in addressing unmet medical needs across various disease areas .